Cas no 6292-94-0 (3-(2-hydroxyphenyl)formamidopropanoic Acid)

6292-94-0 structure
Product name:3-(2-hydroxyphenyl)formamidopropanoic Acid
3-(2-hydroxyphenyl)formamidopropanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- N-salicyloyl-β-alanine
- 3-Salicyloylamino-propionsaeure
- N-Salicyloyl-??-alanin
- N-salicyloyl-??-alanine
- 3-[(2-hydroxyphenyl)formamido]propanoic acid
- N-(2-hydroxybenzoyl)-beta-alanine
- N-[Hydroxy(2-hydroxyphenyl)methylidene]-beta-alanine
- 3-(2-Hydroxybenzamido)propanoic acid
- NSC9983
- 6292-94-0
- DTXSID40978739
- NSC-9983
- 3-[(2-hydroxyphenyl)formamido]propanoicacid
- 3-[(2-hydroxybenzoyl)amino]propanoic acid
- SCHEMBL3195875
- AKOS000130981
- EN300-196656
- DB-135348
- CHEMBL276766
- 3-(2-hydroxyphenyl)formamidopropanoic Acid
-
- MDL: MFCD09047510
- Inchi: InChI=1S/C10H11NO4/c12-8-4-2-1-3-7(8)10(15)11-6-5-9(13)14/h1-4,12H,5-6H2,(H,11,15)(H,13,14)
- InChI Key: QFHIOEUDLWISBO-UHFFFAOYSA-N
- SMILES: C1=CC=C(C(=C1)C(=O)NCCC(=O)O)O
Computed Properties
- Exact Mass: 209.06883
- Monoisotopic Mass: 209.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 86.6Ų
Experimental Properties
- Density: 1.342
- Boiling Point: 493.7°C at 760 mmHg
- Flash Point: 252.4°C
- Refractive Index: 1.589
- PSA: 86.63
- LogP: 0.98760
3-(2-hydroxyphenyl)formamidopropanoic Acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | H100743-10mg |
3-[(2-hydroxyphenyl)formamido]propanoic Acid |
6292-94-0 | 10mg |
$ 50.00 | 2022-06-04 | ||
Enamine | EN300-196656-10g |
3-[(2-hydroxyphenyl)formamido]propanoic acid |
6292-94-0 | 95% | 10g |
$3069.0 | 2023-09-16 | |
Aaron | AR01BIFR-50mg |
3-[(2-hydroxyphenyl)formamido]propanoic acid |
6292-94-0 | 95% | 50mg |
$254.00 | 2025-02-09 | |
Enamine | EN300-196656-1.0g |
3-[(2-hydroxyphenyl)formamido]propanoic acid |
6292-94-0 | 95% | 1g |
$0.0 | 2023-06-08 | |
1PlusChem | 1P01BI7F-10g |
3-[(2-hydroxyphenyl)formamido]propanoic acid |
6292-94-0 | 95% | 10g |
$3856.00 | 2023-12-16 | |
Enamine | EN300-196656-0.05g |
3-[(2-hydroxyphenyl)formamido]propanoic acid |
6292-94-0 | 95% | 0.05g |
$166.0 | 2023-09-16 | |
Enamine | EN300-196656-0.1g |
3-[(2-hydroxyphenyl)formamido]propanoic acid |
6292-94-0 | 95% | 0.1g |
$248.0 | 2023-09-16 | |
Aaron | AR01BIFR-500mg |
3-[(2-hydroxyphenyl)formamido]propanoic acid |
6292-94-0 | 95% | 500mg |
$791.00 | 2025-02-09 | |
Aaron | AR01BIFR-250mg |
3-[(2-hydroxyphenyl)formamido]propanoic acid |
6292-94-0 | 95% | 250mg |
$511.00 | 2025-02-09 | |
Enamine | EN300-196656-1g |
3-[(2-hydroxyphenyl)formamido]propanoic acid |
6292-94-0 | 95% | 1g |
$714.0 | 2023-09-16 |
3-(2-hydroxyphenyl)formamidopropanoic Acid Related Literature
-
Sheng-Guang Ban,Xiao-Hua Liu,Tao Ling,Cun-Ku Dong,Jing Yang,Xi-Wen Du RSC Adv., 2016,6, 2500-2503
-
2. Book reviews
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Norbert Klauke,Paul Monaghan,Gavin Sinclair,Miles Padgett,Jon Cooper Lab Chip, 2006,6, 788-793
-
Daqiang Yuan J. Mater. Chem. A, 2017,5, 1334-1347
-
T. Yotoriyama,I. Nishiyama,Y. Suzuki,A. Goto,Y. Nagashima,T. Hyodo Phys. Chem. Chem. Phys., 2014,16, 26991-26996
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